Tert-butyl 3-(3-piperazin-1-ylpropyl)piperidine-1-carboxylate;hydrochloride

• IUPAC Name: tert-butyl 3-(3-piperazin-1-ylpropyl)piperidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C17H33N3O2.ClH/c1-17(2,3)22-16(21)20-11-5-7-15(14-20)6-4-10-19-12-8-18-9-13-19;/h15,18H,4-14H2,1-3H3;1H
• InChI Key: NKNJTDAYDXIYRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CCCN2CCNCC2.Cl
• Molecular Formula: C17H34ClN3O2
• Molecular Weight: 347.9 g/mol

Description

Tert-butyl 3-(3-piperazin-1-ylpropyl)piperidine-1-carboxylate hydrochloride is a chemical compound with the CAS Number: 2580224-64-0. It has a molecular weight of 347.93. The compound is typically stored at 4 degrees Celsius and is usually in the form of an oil.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H33N3O2.ClH/c1-17(2,3)22-16(21)20-11-5-7-15(14-20)6-4-10-19-12-8-18-9-13-19;/h15,18H,4-14H2,1-3H3;1H. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized various piperazine derivatives and characterized their chemical structures through techniques like LCMS, NMR, IR, and X-ray diffraction. For example, Sanjeevarayappa et al. (2015) synthesized a compound through a condensation reaction and characterized it, emphasizing its crystallization and molecular interactions, which were pivotal for understanding the compound's structural attributes. This synthesis approach is crucial for developing new chemical entities with potential applications in medicine and materials science (Sanjeevarayappa et al., 2015).

Biological Evaluation

Several synthesized compounds were evaluated for their biological activities, including antibacterial and anthelmintic properties. The biological evaluation process is essential for discovering new drugs and understanding the bioactivity of new chemical entities. For instance, the compound mentioned by Sanjeevarayappa et al. (2015) exhibited moderate anthelmintic activity, highlighting the potential for pharmaceutical applications (Sanjeevarayappa et al., 2015).

Intermediate in Drug Development

Piperazine derivatives, including those structurally similar to "Tert-butyl 3-(3-piperazin-1-ylpropyl)piperidine-1-carboxylate; hydrochloride," are often used as intermediates in the synthesis of more complex molecules with potential therapeutic applications. The synthesis and molecular structure analysis of these intermediates are critical steps in the drug development process. For example, Kong et al. (2016) discussed the synthesis of an important intermediate for biologically active compounds like crizotinib, demonstrating the significance of such molecules in developing targeted therapies (Kong et al., 2016).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).